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Compound of Interest

Compound Name:
1,3-Bis(4-

hydroxybutyl)tetramethyldisiloxane

Cat. No.: B1333160 Get Quote

An In-depth Technical Guide to 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane, a versatile

organosiloxane compound. This document details its nomenclature, chemical and physical

properties, and provides insights into its applications.

Nomenclature: Synonyms and Identifiers
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is known by several synonyms in scientific

literature and commercial listings. While distinct trade names are not commonly used, the

compound is identifiable by the following chemical names and identifiers:

Systematic IUPAC Name: 4-[[4-hydroxybutyl(dimethyl)silyl]oxy-dimethylsilyl]butan-1-ol[1]

CAS Registry Number: 5931-17-9[1][2][3][4]

Other Synonyms:

1-Butanol, 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-[5]

4,4'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(butan-1-ol)[6][7]

4,4'-[Oxybis(dimethylsilanediyl)]bis(butane-1-ol)[5]
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5,5,7,7-TETRAMETHYL-6-OXA-5,7-DISILAUNDECAN-1,11-DIOL[2][8]

1,3-Bis(4-hydroxybutyl)-1,1,3,3-tetramethyldisiloxane[5]

1,3-Di(4-Hydroxybutyl)-1,1,3,3-tetramethyldisiloxane

Dihydroxybutyltetramethyldisiloxane[5]

Chemical and Physical Properties
The key quantitative properties of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane are

summarized in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C12H30O3Si2 [1][2][5][8]

Molecular Weight 278.54 g/mol [1][2]

Appearance
Colorless to Almost Colorless

Clear Liquid
[4]

Boiling Point 148-150 °C at 2 mmHg [2]

Density 0.93 g/mL [2]

Refractive Index 1.4526 at 20°C [2]

Flash Point 110 °C [2]

Purity Typically ≥92% or ≥96% [1][2][4]

Experimental Protocols
Detailed experimental protocols for the synthesis of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane are not extensively available in the public domain.

However, a general synthetic approach can be inferred from related organosilicon chemistry.

The synthesis likely involves the hydrosilylation of a protected butenol with 1,1,3,3-

tetramethyldisiloxane, followed by deprotection.

Conceptual Synthesis Workflow:
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A plausible synthetic route would involve the following key steps:

Protection of Butenol: The hydroxyl group of 4-buten-1-ol is protected with a suitable

protecting group (e.g., a silyl ether) to prevent side reactions.

Hydrosilylation: The protected 4-buten-1-ol is reacted with 1,1,3,3-tetramethyldisiloxane in

the presence of a platinum catalyst (e.g., Karstedt's catalyst). This reaction forms the Si-C

bond.

Deprotection: The protecting groups are removed from the hydroxyl functions to yield the

final product, 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

Purification: The crude product is purified, typically by vacuum distillation, to achieve the

desired purity.

Visualizations
Chemical Structure and Connectivity
The following diagram illustrates the molecular structure of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane, highlighting its key functional groups and the siloxane

backbone.
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Caption: Molecular structure of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

Conceptual Synthesis Workflow Diagram
The diagram below outlines the conceptual workflow for the synthesis of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane.
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Starting Materials
(4-Buten-1-ol, Protecting Agent,
1,1,3,3-Tetramethyldisiloxane)

Step 1: Protection
Protect hydroxyl group of 4-buten-1-ol.

Step 2: Hydrosilylation
React with 1,1,3,3-tetramethyldisiloxane

(Platinum Catalyst).

Step 3: Deprotection
Remove protecting groups to reveal

hydroxyl functionalities.

Step 4: Purification
Purify by vacuum distillation.

Final Product
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of the target compound.
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Applications and Research Interest
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a versatile chemical intermediate with a

range of applications stemming from its unique hybrid structure, combining the flexibility and

stability of a siloxane backbone with reactive terminal hydroxyl groups.[9][10]

Polymers and Materials Science: It serves as a monomer or a chain extender in the

synthesis of polyurethanes, polyesters, and other copolymers. The incorporation of the

siloxane unit imparts desirable properties such as increased thermal stability, flexibility at low

temperatures, and hydrophobicity.

Coatings, Adhesives, and Sealants: The compound is used in formulations for protective

coatings, adhesives, and sealants, where its siloxane nature provides enhanced durability

and resistance to environmental factors.[9]

Personal Care and Cosmetics: In cosmetic formulations, it can function as a moisturizing

agent, improving hydration and contributing to the skin's barrier function.[9]

Biomedical Applications: Its biocompatibility makes it a candidate for use in biomedical

applications, such as in drug delivery systems and for the creation of biocompatible

materials.[9] One notable application is as an end-capper for carbinol-terminated silicones

used in the manufacturing of contact lenses.[2]

Textile Treatments: It can be used to treat fabrics to impart water-repellent and stain-resistant

properties.[9]

Safety and Handling
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is classified as causing skin and serious eye

irritation.[3][4][8] Appropriate personal protective equipment (PPE), including gloves and eye

protection, should be worn when handling this chemical.[3][8] It should be stored in a tightly

closed container in a well-ventilated area, away from heat and incompatible materials such as

acids, alcohols, and oxidizing agents.[8] For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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